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Relationship) analysis
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Compound Focus: Becliconazole

CAS No.: 192446-75-6

Cat. No.: S11178152

Why a Specific Analysis Isn't Available

The lack of a dedicated Becliconazole SAR guide in the search results is likely due to one of the following

reasons:

e Itis a newer or less common antifungal, and a comprehensive public SAR analysis may not have
been widely published outside of proprietary pharmaceutical documentation.

e General SAR principles for systemic azole antifungals are well-established and are often applied
collectively to this drug class, making a compound-specific whitepaper less common.

Core SAR Principles of Systemic Azole Antifungals

Although Becliconazole-specific data is limited, its mechanism and structure align with other systemic azole
antifungals. The following table summarizes the key structural features and their roles based on general azole

antifungal SAR principles [1]:

Structural Feature Role in Activity & SAR

Azole Ring (1,2,4-triazole) Essential for activity. Binds to the heme iron in the fungal CYP450
enzyme lanosterol 14a-demethylase, inhibiting ergosterol synthesis [1].
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Structural Feature Role in Activity & SAR

Halogenated Aromatic Common feature (e.g., 2,4-dichlorophenyl). Enhances antifungal potency
Ring and influences spectrum of activity [1].

Linker Group A heteroatom-containing chain (e.g., -CH20-) connects the aromatic rings.

Optimal length and nature are critical for proper positioning within the
enzyme active site [1].

Secondary Aromatic/ A lipophilic group (e.g., another substituted phenyl). Interacts with
Heteroaromatic Ring hydrophobic pockets in the enzyme, boosting binding affinity and potency

[1].

This relationship can be visualized in the following diagram that maps the core structure to its biological

function:

Core Azole Antifungal Structure
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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